Cas no 21640-47-1 (3-(3-Chlorophenyl)propanenitrile)
21640-47-1 structure
Product Name:3-(3-Chlorophenyl)propanenitrile
CAS No:21640-47-1
MF:C9H8ClN
MW:165.619521141052
MDL:MFCD06656684
CID:250083
PubChem ID:10464681
Update Time:2025-07-29
3-(3-Chlorophenyl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Chlorophenyl)propanenitrile
- 3-(3-CHLOROPHENYL)PROPIONITRILE
- 3-(3-chloro-phenyl)-propionitrile
- Benzenepropanenitrile,3-chloro-
- Benzenepropanenitrile,3-chloro
- m-Chlor-phenethylcyanid
- 21640-47-1
- MFCD06656684
- NS-01329
- SCHEMBL2986537
- WAA64047
- EN300-1963569
- DTXSID60440286
- AKOS010643860
- G38089
-
- MDL： MFCD06656684
- Inchi： 1S/C9H8ClN/c10-9-5-1-3-8(7-9)4-2-6-11/h1,3,5,7H,2,4H2
- InChI Key： SIVZCEQMVXDAIM-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)CCC#N
Computed Properties
- Exact Mass: 165.03500
- Monoisotopic Mass: 165.0345270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79000
- LogP: 2.79618
3-(3-Chlorophenyl)propanenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(3-Chlorophenyl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C611270-10mg |
3-(3-chlorophenyl)propanenitrile |
21640-47-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C611270-50mg |
3-(3-chlorophenyl)propanenitrile |
21640-47-1 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | C611270-100mg |
3-(3-chlorophenyl)propanenitrile |
21640-47-1 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Fluorochem | 037355-250mg |
3-(3-Chlorophenyl)propionitrile |
21640-47-1 | 95% | 250mg |
￡160.00 | 2022-02-28 | |
| Fluorochem | 037355-1g |
3-(3-Chlorophenyl)propionitrile |
21640-47-1 | 95% | 1g |
￡372.00 | 2022-02-28 | |
| Fluorochem | 037355-2g |
3-(3-Chlorophenyl)propionitrile |
21640-47-1 | 95% | 2g |
￡598.00 | 2022-02-28 | |
| Enamine | EN300-1963569-0.05g |
3-(3-chlorophenyl)propanenitrile |
21640-47-1 | 95% | 0.05g |
$46.0 | 2023-09-17 | |
| Enamine | EN300-1963569-0.1g |
3-(3-chlorophenyl)propanenitrile |
21640-47-1 | 95% | 0.1g |
$73.0 | 2023-09-17 | |
| Enamine | EN300-1963569-0.25g |
3-(3-chlorophenyl)propanenitrile |
21640-47-1 | 95% | 0.25g |
$105.0 | 2023-09-17 | |
| Enamine | EN300-1963569-0.5g |
3-(3-chlorophenyl)propanenitrile |
21640-47-1 | 95% | 0.5g |
$197.0 | 2023-09-17 |
3-(3-Chlorophenyl)propanenitrile Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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